Cas no 5535-03-5 (methyl 4-(oxiran-2-yl)methoxybenzoate)

• Product Name: methyl 4-(oxiran-2-yl)methoxybenzoate
• CAS No: 5535-03-5
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 943798
• PubChem ID: 2771933
• Update Time: 2025-07-23

methyl 4-(oxiran-2-yl)methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 4-(2-Oxiranylmethoxy)benzoic Acid Methyl Ester
• Benzoic acid, 4-(oxiranylMethoxy)-, Methyl ester
• Methyl 4-(2,3-Epoxypropoxy)benzoate
• 4-(2,3-epoxypropyloxy)Methyl benzoate
• methyl 4-(oxiran-2-ylmethoxy)benzoate
• methyl 4-(oxiran-2-yl)methoxybenzoate

• Inchi： 1S/C11H12O4/c1-13-11(12)8-2-4-9(5-3-8)14-6-10-7-15-10/h2-5,10H,6-7H2,1H3
• InChI Key： GVMPCQYYYYFGMV-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 208.07400

Experimental Properties

• PSA: 48.06000
• LogP: 1.25080

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-(oxiran-2-yl)methoxybenzoate

Recent Advances in the Application of Methyl 4-(oxiran-2-yl)methoxybenzoate (CAS: 5535-03-5) in Chemical Biology and Pharmaceutical Research

Methyl 4-(oxiran-2-yl)methoxybenzoate (CAS: 5535-03-5) is a chemically synthesized compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its epoxy and ester functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of novel therapeutic agents targeting inflammatory and oncogenic pathways. The unique reactivity of the epoxy ring in 5535-03-5 makes it a valuable building block for constructing complex molecular architectures with enhanced biological activity.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of methyl 4-(oxiran-2-yl)methoxybenzoate as a precursor for the synthesis of potent kinase inhibitors. The study highlighted the compound's ability to undergo regioselective ring-opening reactions, enabling the efficient generation of diverse chemical libraries. These libraries were subsequently screened against a panel of cancer cell lines, leading to the identification of several lead compounds with promising antitumor activity. The findings underscore the importance of 5535-03-5 in accelerating the discovery of new anticancer agents.

Another notable application of methyl 4-(oxiran-2-yl)methoxybenzoate is in the field of prodrug design. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed the use of this compound to develop prodrugs with improved pharmacokinetic properties. By leveraging the epoxy moiety, researchers were able to create derivatives that exhibit enhanced solubility and controlled release profiles. This approach has significant implications for the delivery of poorly water-soluble drugs, addressing a major challenge in pharmaceutical development. The study also reported favorable in vivo results, further validating the potential of 5535-03-5-based prodrugs.

Beyond its role in drug discovery, methyl 4-(oxiran-2-yl)methoxybenzoate has also been investigated for its applications in chemical biology. A study in ACS Chemical Biology explored its use as a molecular probe to study protein-ligand interactions. The epoxy group's reactivity allows for selective labeling of nucleophilic residues in proteins, facilitating the identification of binding sites and the elucidation of mechanistic pathways. This innovative approach provides valuable insights into the molecular basis of disease and aids in the rational design of targeted therapies.

In conclusion, methyl 4-(oxiran-2-yl)methoxybenzoate (CAS: 5535-03-5) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique chemical properties enable diverse applications, from drug discovery to prodrug design and molecular probing. The recent advancements highlighted in this briefing demonstrate the compound's potential to drive innovation in the development of new therapeutic agents. Future research efforts should focus on expanding the scope of its applications and optimizing its derivatives for enhanced biological activity and clinical utility.